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Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068 Get Quote

Technical Support Center: Diisopropyl
Peroxydicarbonate (DIPP)
Welcome to the Technical Support Center for Diisopropyl Peroxydicarbonate (DIPP). This

resource is designed for researchers, scientists, and drug development professionals to ensure

the safe and effective handling and use of DIPP in experimental settings. Here you will find

troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to prevent

its premature decomposition.

Frequently Asked Questions (FAQs)
Q1: What is Diisopropyl Peroxydicarbonate (DIPP) and what is its primary application?

A1: Diisopropyl peroxydicarbonate (CAS 105-64-6), also known as IPP, is a high-

performance organic peroxide.[1] It is primarily used as a free-radical initiator in polymerization

reactions, particularly for vinyl chloride, acrylics, and styrenics.[1] Its ability to initiate

polymerization at low temperatures (40–60°C) makes it valuable for creating polymers with

controlled molecular weights and for minimizing side reactions.[1] It also finds applications in

pharmaceutical synthesis as a solvent and catalyst.[1]

Q2: What are the main causes of premature decomposition of DIPP?

A2: DIPP is highly sensitive and can decompose violently or explosively. The primary triggers

for premature decomposition are:
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Heat: It is thermally unstable and decomposes at an accelerating rate with increasing

temperature.[2][3] Spontaneous decomposition can occur at room temperature.[2][4]

Contamination: Contact with incompatible materials such as metals (including cobalt, iron,

manganese, nickel, or their salts), amines, strong alkalis (like sodium hydroxide and

potassium hydroxide), and organic matter can catalyze explosive decomposition.[4][5][6]

Physical Shock and Friction: DIPP is sensitive to shock and friction, which can lead to

explosive decomposition.[2][6]

Sunlight: Exposure to sunlight should be avoided.[5][7]

Q3: What are the ideal storage conditions for DIPP?

A3: To prevent premature decomposition, DIPP must be stored under stringent, controlled

conditions. It should be kept in a deep-freeze unit at temperatures of -15°C or lower.[1] The

storage facility should be a well-ventilated, unheated, and detached noncombustible building.

[7][8] It is crucial to have an alarm system to monitor for any abnormal temperature increases

within the storage unit.[7][8] Containers should be protected from physical damage and should

not be opened in the storage building.[7][8]

Q4: What personal protective equipment (PPE) is required when handling DIPP?

A4: Appropriate PPE is critical when working with DIPP. This includes:

Eye Protection: Tightly fitting safety goggles with side-shields or a full-face shield.[5][8]

Hand Protection: Chemical-resistant gloves, such as butyl rubber, that have been inspected

before use.[1][8]

Body Protection: Fire/flame resistant and impervious clothing.[8]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, a full-face

respirator should be used.[8]

Q5: What should I do in case of a DIPP spill?

A5: In the event of a DIPP spill, immediate and cautious action is required:
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Evacuate all non-essential personnel from the area.[8][9]

Remove all sources of ignition and use non-sparking tools.[8][9]

Ensure the area is well-ventilated.[5]

Do not attempt to clean up the spill unless you are a trained specialist.[5]

For small spills, absorb the material with an inert, damp, non-combustible material like

vermiculite or sand.[1][10] Place the absorbed material into a loosely covered plastic

container for disposal.[10]

Never use water jets for cleaning. Water spray can be used to reduce vapors.[1][5]
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Issue Possible Cause(s) Recommended Action(s)

Unexpectedly rapid reaction or

polymerization.

Premature decomposition of

DIPP due to temperature

fluctuations.

Ensure the reaction vessel is

properly cooled and

maintained at the specified

temperature. Monitor the

reaction temperature closely.

Contamination of the reaction

mixture.

Verify the purity of all reagents

and solvents. Ensure the

reaction vessel is clean and

free from any incompatible

materials like metals or bases.

Visible degradation or

discoloration of DIPP.

Improper storage conditions

(temperature too high).

Immediately check the storage

temperature and ensure it is at

or below -15°C.[1] If the

temperature has been

compromised, the DIPP may

be unstable and should be

disposed of according to safety

protocols.

Exposure to sunlight.
Store DIPP in a dark location,

protected from sunlight.[5][7]

Inconsistent or slow initiation of

polymerization.

Partial decomposition of DIPP

due to age or minor

temperature excursions during

storage or handling.

Use a fresh batch of DIPP. Re-

evaluate storage and handling

procedures to minimize any

exposure to elevated

temperatures.

Inaccurate measurement of

DIPP.

Due to its hazardous nature,

handle and measure DIPP

carefully and accurately

according to the experimental

protocol.

Quantitative Data: Thermal Stability of DIPP
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The rate of decomposition of Diisopropyl Peroxydicarbonate is highly dependent on

temperature. The following table summarizes its half-life at various temperatures.

Temperature (°C) Half-Life

20 400 hours[2]

40 18 hours[2][3]

48 10 hours[1]

60 1.2 hours[2][3]

61 1 hour[2]

64 1 hour[1]

82 0.1 hours[1]

Experimental Protocols
Protocol 1: Safe Handling and Dispensing of DIPP

Preparation: Before handling DIPP, ensure you are wearing the appropriate PPE (chemical-

resistant gloves, safety goggles with side shields, and a flame-retardant lab coat).[1][8] Work

in a well-ventilated area, preferably within a fume hood.[8] Prepare an ice bath to keep the

DIPP cool during handling.

Removal from Storage: Retrieve the DIPP container from the deep-freeze storage. Transport

it to the work area in a secondary container packed with dry ice to maintain the low

temperature.[5]

Dispensing: Place the DIPP container in the ice bath. Use non-sparking tools to open the

container.[8] Quickly weigh the required amount of DIPP in a pre-chilled, clean container.

Closing and Storage: Securely close the original DIPP container and immediately return it to

the deep-freeze storage.

Cleanup: Clean any residual DIPP from the spatula and weighing container by carefully

wiping with a cloth dampened with a suitable inert solvent, and dispose of the cloth as
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hazardous waste. Wash hands thoroughly after handling.[8]

Protocol 2: Initiating a Polymerization Reaction with
DIPP

System Setup: Assemble the reaction apparatus (e.g., a jacketed glass reactor with an

overhead stirrer, condenser, and nitrogen inlet) and ensure it is clean and dry. Purge the

system with an inert gas like nitrogen to remove oxygen.

Reagent Addition: Add the monomer and any solvents to the reactor. Begin stirring and bring

the mixture to the desired reaction temperature.

Initiator Preparation: Prepare a solution of the required amount of DIPP in a suitable, chilled

solvent. This should be done immediately before use.

Initiator Addition: Slowly add the DIPP solution to the reaction mixture. The addition should

be controlled to maintain the desired reaction temperature and to avoid a rapid, exothermic

decomposition.

Monitoring: Monitor the reaction progress according to the specific experimental procedure

(e.g., by measuring monomer conversion or polymer molecular weight).

Termination: Once the desired conversion is reached, terminate the reaction by cooling the

mixture and adding an appropriate inhibitor if necessary.

Visualizations
Caption: Thermal decomposition pathway of Diisopropyl Peroxydicarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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